Cas no 2228191-96-4 (1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene
• CAS No: 2228191-96-4
• MF: C₁₁H₁₃BrF₂O
• MW: 279.121129751205
• CID: 6050854
• PubChem ID: 165978214
• Update Time: 2025-06-09

1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene
• 2228191-96-4
• EN300-1928042

• Inchi： 1S/C11H13BrF2O/c1-11(2,6-12)7-4-8(13)9(14)5-10(7)15-3/h4-5H,6H2,1-3H3
• InChI Key： GCAHRKJSBTXQIT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C(=CC=1OC)F)F

Computed Properties

• Exact Mass: 278.01178g/mol
• Monoisotopic Mass: 278.01178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene

Introduction to 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene (CAS No. 2228191-96-4)

1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene, with the CAS number 2228191-96-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its brominated, fluorinated, and methoxy-substituted aromatic ring, which imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene is C₁₃H₁₃BrF₂O, and its molecular weight is approximately 306.14 g/mol. The compound's structure consists of a benzene ring substituted with a bromomethyl group, two fluorine atoms, and a methoxy group. The presence of these functional groups significantly influences the compound's reactivity and stability, making it an attractive candidate for various chemical reactions and synthetic pathways.

In the realm of pharmaceutical research, 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene has been explored as a potential intermediate in the synthesis of novel drugs. The bromomethyl group can be readily converted into other functional groups through various chemical transformations, such as nucleophilic substitution or elimination reactions. This versatility allows researchers to tailor the compound to meet specific therapeutic needs. For example, recent studies have shown that derivatives of this compound exhibit promising antiviral and anticancer activities.

The fluorine atoms in 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene play a crucial role in modulating the compound's biological activity. Fluorination can enhance the lipophilicity and metabolic stability of drug molecules, which are essential properties for effective drug delivery and prolonged therapeutic effects. Additionally, the methoxy group contributes to the compound's solubility and reactivity, making it suitable for use in both aqueous and organic solvents.

Beyond pharmaceutical applications, 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene has also found utility in materials science. Its unique combination of functional groups makes it an excellent building block for the synthesis of advanced materials with tailored properties. For instance, researchers have utilized this compound as a precursor for the development of new polymers and coatings with enhanced thermal stability and mechanical strength.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the bromination of a substituted benzene derivative followed by fluorination and methylation steps. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the large-scale production of this compound more feasible.

In terms of safety and handling, it is important to note that while 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene is not classified as a hazardous material under current regulations, proper precautions should be taken during its use to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

To further explore the potential applications of 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene, ongoing research is focused on optimizing its synthesis methods and evaluating its performance in various chemical reactions. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock the full potential of this versatile compound.

In conclusion, 1-(1-bromo-2-methylpropan-2-yl)-4,5-difluoro-2-methoxybenzene (CAS No. 2228191-96-4) represents a promising molecule with diverse applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for developing novel drugs and advanced materials with enhanced properties. As research in this area continues to advance, we can expect to see new breakthroughs that further expand the utility of this fascinating compound.